Cas no 326869-00-5 (2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide
• CAS No: 326869-00-5
• MF: C₁₆H₁₁F₂N₃O₂
• MW: 315.274250268936
• CID: 6363570
• PubChem ID: 2315758
• Update Time: 2025-11-03

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide
• SR-01000028215
• 326869-00-5
• EN300-26593868
• Z44388001
• SR-01000028215-1

• Inchi： 1S/C16H11F2N3O2/c17-16(18)23-13-6-4-11(5-7-13)9-12(10-19)15(22)21-14-3-1-2-8-20-14/h1-9,16H,(H,20,21,22)/b12-9+
• InChI Key： SSHQDPZEVAXFBK-FMIVXFBMSA-N
• SMILES： FC(OC1C=CC(/C=C(\C#N)/C(NC2C=CC=CN=2)=O)=CC=1)F

Computed Properties

• Exact Mass: 315.08193293g/mol
• Monoisotopic Mass: 315.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide

Professional Introduction to Compound with CAS No 326869-00-5 and Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide

The compound identified by the CAS number 326869-00-5 and the product name 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a cyano group, a difluoromethoxy substituent, and a pyridinyl moiety, makes this compound a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel pharmaceutical agents. The difluoromethoxy group in this molecule is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity in various drug candidates. This feature is especially relevant in the context of modern drug design, where optimizing pharmacokinetic properties is crucial for achieving clinical efficacy. The incorporation of such fluorinated derivatives has been associated with improved bioavailability and reduced susceptibility to enzymatic degradation, making them highly desirable in the pharmaceutical industry.

The structural motif of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide also incorporates a pyridin-2-yl group, which is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Pyridine derivatives are widely prevalent in medicinal chemistry due to their versatility and ability to modulate biological pathways. The cyano group further contributes to the molecular diversity of this compound, potentially influencing its electronic properties and reactivity. These structural features collectively contribute to the compound's unique chemical profile and its potential as a scaffold for drug development.

In the realm of contemporary pharmaceutical research, there is a growing emphasis on identifying molecules that can modulate key biological processes implicated in various diseases. The cyano and difluoromethoxy groups in this compound are particularly interesting from a pharmacological standpoint. The cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are commonly found in bioactive molecules. Meanwhile, the difluoromethoxy substituent has been extensively studied for its ability to improve drug-like properties, including lipophilicity and metabolic stability. These attributes make this compound a valuable asset in the quest for novel therapeutic agents.

Moreover, the pyridin-2-yl moiety in the molecule suggests potential interactions with enzymes and receptors involved in disease pathways. Pyridine-based compounds have been successfully utilized in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of this group in 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide may facilitate binding to specific biological targets, thereby modulating cellular processes relevant to disease mechanisms. This underscores the compound's potential as a lead structure for further medicinal chemistry optimization.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising candidates like 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide. These computational approaches allow researchers to predict binding affinities and interactions between molecules and biological targets with high precision. Such methodologies have accelerated the drug discovery process by reducing the reliance on empirical testing alone.

The synthesis of complex organic molecules like 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide requires meticulous planning and expertise in synthetic organic chemistry. Advanced synthetic strategies must be employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclization reactions are often employed to construct the desired molecular framework. The successful synthesis of this compound demonstrates the growing capability of synthetic chemists to produce intricate molecules that possess significant pharmacological potential.

As research continues to evolve, so do the methodologies for evaluating the biological activity of novel compounds. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing rapid assessment of large libraries of compounds against numerous biological targets. The integration of HTS with structural biology has provided deeper insights into molecular interactions at an atomic level. These advancements are crucial for understanding how compounds like 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-yl)prop-2-enamide interact with their intended targets and how these interactions can be optimized for therapeutic efficacy.

The future prospects for this compound are promising, given its unique structural features and potential pharmacological applications. Further research is warranted to explore its biological activity across various disease models and to optimize its pharmacokinetic properties through structure-based drug design principles. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating this promising lead into a viable therapeutic agent.

In conclusion,CAS No 326869-00-5 represents an intriguing molecule that exemplifies the intersection of innovative chemistry and therapeutic potential. The product name 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(pyridin-2-y l)prop - -enamide, with its rich structural framework,cyano, difluoromethoxy,and pyridin - - yl moieties,demonstrates significant promise as a scaffold for future drug development efforts . Continued exploration into its biological activity will likely yield valuable insights into new therapeutic strategies across multiple disease areas .